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Compound of Interest

Compound Name: 80-O14B

Cat. No.: B10862083 Get Quote

For researchers, scientists, and drug development professionals utilizing 80-O14B, a cationic

lipid-like compound integral to CRISPR/Cas9 delivery systems, ensuring safe handling and

proper disposal is paramount. While a specific Safety Data Sheet (SDS) for 80-O14B is not

publicly available, this guide provides essential safety protocols and logistical plans based on

the general characteristics of cationic lipids and nanoparticles used in laboratory settings.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical to minimize exposure and ensure a

safe laboratory environment. The following table summarizes the recommended PPE for

handling 80-O14B.
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PPE Category Item
Specification/Stand
ard

Purpose

Hand Protection Disposable Gloves

Nitrile or other

chemically resistant

material

Prevents direct skin

contact with 80-O14B,

which may cause

irritation or

sensitization.

Eye Protection Safety Glasses
ANSI Z87.1 certified,

with side shields

Protects eyes from

splashes or aerosols

of 80-O14B solutions.

Chemical Goggles

Recommended when

there is a significant

risk of splashing

Provides a complete

seal around the eyes

for enhanced

protection.

Body Protection Laboratory Coat
Standard, long-

sleeved

Protects skin and

personal clothing from

contamination.

Respiratory Protection Fume Hood

Recommended for all

manipulations of 80-

O14B to control

potential inhalation

exposure to aerosols.

N95 Respirator NIOSH-approved

May be necessary for

procedures with a

high likelihood of

generating aerosols

outside of a fume

hood.

Operational Plan: From Receipt to Disposal
A systematic workflow is essential for the safe and effective use of 80-O14B. The following

experimental workflow outlines the key stages of handling this compound.
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Receiving and Storage

Preparation

Handling and Use

Waste Disposal

Receive 80-O14B

Store at -20°C in a tightly sealed container

Prepare 80-O14B solution in a fume hood

Wear appropriate PPE (gloves, lab coat, safety glasses) Perform experimental procedures (e.g., nanoparticle formulation)

Ensure spill kit is readily available Dispose of liquid waste containing 80-O14B as chemical waste Dispose of contaminated solid waste (gloves, tubes) as hazardous waste

Decontaminate work surfaces

Click to download full resolution via product page

Figure 1. Workflow for safe handling and disposal of 80-O14B.

Experimental Protocols
Detailed methodologies for key experiments involving 80-O14B should be developed and

strictly followed. These protocols should incorporate the safety measures outlined in this

document.

Preparation of 80-O14B Stock Solution:
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Work Area Preparation: Ensure the work area, typically a chemical fume hood, is clean and

free of clutter.

Gather Materials: Assemble all necessary materials, including 80-O14B, appropriate solvent

(e.g., ethanol), and sterile, nuclease-free tubes.

Don PPE: Put on all required personal protective equipment.

Weighing: Carefully weigh the desired amount of 80-O14B powder in a tared, sterile

microcentrifuge tube.

Dissolving: Add the appropriate volume of solvent to the tube. Vortex or sonicate briefly until

the lipid is completely dissolved.

Storage: Store the stock solution at -20°C in a tightly sealed container.

Disposal Plan
Proper disposal of 80-O14B and associated materials is crucial to prevent environmental

contamination and ensure laboratory safety.

Liquid Waste:

All solutions containing 80-O14B should be collected and disposed of as chemical waste.

Do not pour 80-O14B solutions down the drain.

Follow your institution's specific guidelines for chemical waste disposal.

Solid Waste:

All materials that have come into contact with 80-O14B, such as gloves, pipette tips, and

tubes, should be considered hazardous waste.

Collect these materials in a designated, labeled hazardous waste container.

Dispose of the container according to your institution's hazardous waste management

procedures.
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Decontamination:

Wipe down all work surfaces with a suitable laboratory disinfectant after handling 80-O14B.

In case of a spill, immediately alert others in the area and follow your laboratory's spill

cleanup procedure for chemical spills.

By adhering to these safety and logistical guidelines, researchers can confidently and safely

utilize 80-O14B in their critical work, fostering a culture of safety and responsibility in the

laboratory.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
80-O14B]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10862083#personal-protective-equipment-for-
handling-80-o14b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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